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Compound of Interest

Compound Name: (+)-Bornyl acetate

Cat. No.: B050281 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of (+)-
Bornyl acetate, tailored for researchers, scientists, and drug development professionals. The

following procedures are designed to ensure a safe laboratory environment.

Health and Safety Data
While some safety data sheets (SDS) do not classify (+)-Bornyl acetate as a hazardous

substance, others indicate potential hazards.[1][2] It is prudent to handle it with care, assuming

it can cause irritation. According to one GHS classification, it is identified as causing skin

irritation (Category 2), serious eye irritation (Category 2A), and potential respiratory irritation

(Category 3).[2]
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Parameter Value Source

GHS Hazard Statements H315: Causes skin irritation [2]

H319: Causes serious eye

irritation
[2]

H335: May cause respiratory

irritation
[2]

Appearance Colorless Liquid [3]

Odor Odorless [3]

Boiling Point 223 - 224 °C (433.4 - 435.2 °F) [3]

Flash Point 84 °C (183.2 °F) [3]

Storage Temperature
Recommended: 2-8°C,

Refrigerated or Frozen
[2][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure and ensure personal safety

when handling (+)-Bornyl acetate.
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Equipment Type Specification Rationale

Eye Protection
Tightly fitting safety goggles

with side-shields.[5]

Protects against splashes and

aerosols that can cause

serious eye irritation.[2]

Hand Protection

Protective, solvent-resistant

gloves (e.g., Nitrile rubber).[2]

[3][6]

Prevents skin contact, which

may cause irritation.[2]

Body Protection
Lab coat or impervious

clothing.[2][7]

Protects against accidental

spills and contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[2][4][8] A suitable respirator is

required if ventilation is

inadequate.[2][5]

Prevents inhalation of vapors

or aerosols, which may cause

respiratory irritation.[2]

Standard Operating Procedure for (+)-Bornyl
Acetate
This protocol outlines the step-by-step process for the safe handling of (+)-Bornyl acetate in a

laboratory setting.

Preparation and Precautionary Measures
Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and

understand the SDS for (+)-Bornyl acetate.

Ensure Proper Ventilation: All handling of (+)-Bornyl acetate must occur in a well-ventilated

area, preferably within a certified chemical fume hood.[2][8]

Assemble PPE: Don the required personal protective equipment as specified in the table

above: safety goggles, nitrile gloves, and a lab coat.[2][3][5]
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Prepare Workspace: Ensure the work area is clean and uncluttered. Locate the nearest

eyewash station and safety shower before starting.

Handling and Experimental Use
Chemical Transport: When moving the chemical, keep it in a sealed, properly labeled

container.

Dispensing: Avoid the formation of aerosols.[8] Keep the container tightly closed when not in

use.[1][2]

Avoid Ignition Sources: Keep (+)-Bornyl acetate away from heat, sparks, open flames, and

other potential ignition sources.[6][7]

Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[4] Do not ingest or inhale.

[4]

Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[4][7]

Spill and Emergency Procedures
Minor Spills:

Ensure adequate ventilation and eliminate all ignition sources.[6]

Absorb the spill with an inert, liquid-binding material such as sand, diatomite, or universal

binders.[1]

Collect the absorbed material into a suitable, sealed container for disposal.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[2] Remove

contaminated clothing and wash it before reuse.[2][4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, holding

the eyelids open.[2] Remove contact lenses if present and easy to do.[2] Seek prompt

medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://fr.cpachem.com/msds?num=SB34350&dnl=sd_-_Bornyl_acetate_%5BCAS_76-49-3%5D_%28SB34350%29_%28EU%29.pdf
https://cdn.caymanchem.com/cdn/msds/29617m.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b050281?utm_src=pdf-body
https://www.johndwalsh.com/wp-content/uploads/2016/09/ISO-BORNYL-ACETATE-SDS.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=16764
https://www.chemfaces.com/msds/Bornyl-acetate-CFN90494-MSDS.pdf
https://www.chemfaces.com/msds/Bornyl-acetate-CFN90494-MSDS.pdf
https://www.chemfaces.com/msds/Bornyl-acetate-CFN90494-MSDS.pdf
https://www.directpcw.com/en/index.php?controller=attachment&id_attachment=16764
https://www.johndwalsh.com/wp-content/uploads/2016/09/ISO-BORNYL-ACETATE-SDS.pdf
https://cdn.caymanchem.com/cdn/msds/29617m.pdf
https://www.chemfaces.com/msds/Bornyl-acetate-CFN90494-MSDS.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.chemfaces.com/msds/Bornyl-acetate-CFN90494-MSDS.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
http://file.medchemexpress.com/batch_PDF/HY-N0756/Bornyl-acetate-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the affected person to fresh air. If breathing is difficult, seek medical

attention.[2]

Storage and Disposal
Storage: Store (+)-Bornyl acetate in a tightly closed container in a cool, dry, and well-

ventilated area.[2] For long-term storage, refrigeration (2-8°C) is recommended.[2][4] Protect

from direct sunlight and air.[4][7]

Waste Disposal:

All waste containing (+)-Bornyl acetate must be disposed of in accordance with local,

state, and federal regulations.[1]

Do not pour waste down the drain or into any water source.[4][7]

Use a licensed waste disposal company for chemical waste removal.

Contaminated packaging should be emptied completely and disposed of according to

official regulations.[9]

Safe Handling Workflow
The following diagram illustrates the logical flow of operations for safely managing (+)-Bornyl
acetate from receipt to disposal.
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1. Preparation
- Review SDS

- Don PPE
- Prepare Workspace

2. Handling
- Work in Fume Hood

- Avoid Ignition Sources
- Keep Container Closed

3. Post-Handling
- Wash Hands Thoroughly

- Decontaminate Workspace

Emergency Event
(Spill, Exposure)

4. Storage
- Tightly Sealed Container

- Cool, Ventilated Area
- Refrigerate as Needed

5. Disposal
- Use Licensed Vendor
- Follow Regulations

- Dispose of Contaminated PPE

Execute Emergency Protocol
- Evacuate/Ventilate

- First Aid
- Spill Cleanup

After Cleanup

Click to download full resolution via product page

Caption: Workflow for safe handling of (+)-Bornyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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